Cas no 2580203-70-7 (2-{3-4-(methoxycarbonyl)phenyloxetan-3-yl}acetic acid)

• Product Name: 2-{3-4-(methoxycarbonyl)phenyloxetan-3-yl}acetic acid
• CAS No: 2580203-70-7
• MF: C₁₃H₁₄O₅
• MW: 250.247264385223
• CID: 5671949
• PubChem ID: 165890872
• Update Time: 2025-05-19

2-{3-4-(methoxycarbonyl)phenyloxetan-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2580203-70-7
• EN300-27147238
• 2-{3-[4-(methoxycarbonyl)phenyl]oxetan-3-yl}acetic acid
• 2-{3-4-(methoxycarbonyl)phenyloxetan-3-yl}acetic acid

• Inchi： 1S/C13H14O5/c1-17-12(16)9-2-4-10(5-3-9)13(6-11(14)15)7-18-8-13/h2-5H,6-8H2,1H3,(H,14,15)
• InChI Key： YVSQQNLTHNNKLY-UHFFFAOYSA-N
• SMILES： O1CC(C2C=CC(C(=O)OC)=CC=2)(CC(=O)O)C1

Computed Properties

• Exact Mass: 250.08412354g/mol
• Monoisotopic Mass: 250.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 72.8Ų

Additional information on 2-{3-4-(methoxycarbonyl)phenyloxetan-3-yl}acetic acid

Compound 2580203-70-7: 2-{3-[4-(Methoxycarbonyl)Phenyl]Oxetan-3-yl}Acetic Acid

In the realm of organic chemistry, the compound with CAS No. 2580203-70-7, commonly referred to as 2-{3-[4-(methoxycarbonyl)phenyl]oxetan-3-yl}acetic acid, stands out as a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines an oxetane ring with a methoxycarbonyl group and an acetic acid moiety, making it a subject of interest in both academic and industrial research.

The oxetane ring in the molecule is a four-membered cyclic ether, which contributes to the compound's stability and reactivity. The presence of the methoxycarbonyl group (COOCH₃) attached to the phenyl ring introduces additional functionality, enhancing the molecule's versatility. This combination makes 2-{3-[4-(methoxycarbonyl)phenyl]oxetan-3-yl}acetic acid a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

Recent studies have highlighted the importance of oxetane-containing compounds in medicinal chemistry due to their unique pharmacokinetic properties. The acetic acid moiety in this compound plays a crucial role in its solubility and bioavailability, making it an attractive candidate for further exploration in therapeutic applications. Researchers have also investigated the potential of this compound as a precursor for synthesizing bioactive molecules with anti-inflammatory, analgesic, or anticancer properties.

The synthesis of 2-{3-[4-(methoxycarbonyl)phenyl]oxetan-3-yl}acetic acid involves a multi-step process that typically begins with the preparation of the oxetane intermediate. This is followed by functionalization with the methoxycarbonyl group and subsequent coupling with the acetic acid moiety. The reaction conditions are carefully optimized to ensure high yields and purity, which are critical for downstream applications.

One of the most promising aspects of this compound is its ability to serve as a building block for more complex structures. For instance, researchers have explored its use in constructing macrocyclic compounds with potential applications in drug delivery systems. The incorporation of the oxetane ring into these structures enhances their stability and compatibility with biological systems.

In terms of pharmacological activity, preliminary studies suggest that 2-{3-[4-(methoxycarbonyl)phenyl]oxetan-3-yl}acetic acid exhibits moderate inhibitory effects on certain enzymes associated with inflammatory processes. This finding has sparked interest in further investigating its potential as an anti-inflammatory agent. Additionally, its ability to modulate cellular signaling pathways makes it a candidate for exploring its role in cancer therapy.

The compound's structural features also make it amenable to various chemical modifications, allowing researchers to tailor its properties for specific applications. For example, substituting the methoxycarbonyl group with other functional groups could lead to derivatives with enhanced bioactivity or improved pharmacokinetics.

From an environmental perspective, understanding the degradation pathways of 2-{3-[4-(methoxycarbonyl)phenyl]oxetan-3-yl}acetic acid is crucial for assessing its ecological impact. Studies have shown that under certain conditions, the compound undergoes hydrolysis, releasing biodegradable byproducts. This information is essential for ensuring sustainable practices in its production and use.

In conclusion, compound 2580203-70-7, or 2-{3-[4-(methoxycarbonyl)phenyl]oxetan-3-yl}acetic acid, represents a versatile and intriguing molecule with diverse applications across chemistry and pharmacology. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop innovative solutions in drug discovery and material science.